Cas no 1361471-31-9 (2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-5-methanol)

• Product Name: 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-5-methanol
• CAS No: 1361471-31-9
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4967954
• Update Time: 2025-10-12

2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H7Cl4NO/c13-7-2-9(14)11(10(15)3-7)8-1-6(5-18)4-17-12(8)16/h1-4,18H,5H2
• InChI Key： AUPQHXCKJLUVGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=C(CO)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-5-methanol

Introduction to 2-Chloro-3-(2,4,6-Trichlorophenyl)Pyridine-5-Methanol (CAS No: 1361471-31-9)

The compound 2-Chloro-3-(2,4,6-Trichlorophenyl)Pyridine-5-Methanol, identified by the CAS number 1361471-31-9, is a complex organic molecule with significant applications in various scientific and industrial fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and material sciences.

The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 2 and a trichlorophenyl group at position 3. Additionally, a hydroxymethyl group (-CH₂OH) is attached at position 5 of the pyridine ring. This substitution pattern contributes to the compound's distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of pyridine derivatives like 2-Chloro-3-(2,4,6-Trichlorophenyl)Pyridine-5-Methanol in the development of new materials with tailored functionalities. For instance, researchers have explored its potential as a precursor for synthesizing advanced polymers and hybrid materials with enhanced mechanical and thermal stability.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug design. Its ability to form stable complexes with metal ions makes it a valuable candidate for developing metallo-drugs targeting specific diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No: 1361471-31-9 involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes for this compound.

In terms of applications, this compound has been utilized in agrochemicals for developing new pesticides with improved efficacy and reduced environmental impact. Its ability to inhibit key enzymes in pest metabolism makes it a potential candidate for sustainable pest control solutions.

Moreover, the compound has been studied for its role in organic electronics. Researchers have investigated its ability to act as an electron transport material in organic photovoltaic devices (OPVs), contributing to higher power conversion efficiencies.

The toxicity profile of 2-Chloro-3-(2,4,6-Trichlorophenyl)Pyridine-5-Methanol has also been a subject of recent research. Studies indicate that while it exhibits moderate toxicity towards certain aquatic organisms, its environmental impact can be minimized through proper handling and disposal practices.

In conclusion, the compound CAS No: 1361471-31-9, or 2-Chloro-3-(2,4,6-Trichlorophenyl)Pyridine-5-Methanol, represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in various industries.